Cas no 1428366-88-4 (N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-3-(4-methoxyphenyl)propanamide)

• Product Name: N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-3-(4-methoxyphenyl)propanamide
• CAS No: 1428366-88-4
• MF: C₁₉H₂₁N₅O₂
• MW: 351.402343511581
• CID: 6021395
• PubChem ID: 71805383
• Update Time: 2025-05-23

N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-3-(4-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-3-(4-methoxyphenyl)propanamide
• N-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-3-(4-methoxyphenyl)propanamide
• 1428366-88-4
• N-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-3-(4-methoxyphenyl)propanamide
• VU0548972-1
• F6430-0631
• N-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-3-(4-methoxyphenyl)propanamide
• AKOS024557810

• Inchi： 1S/C19H21N5O2/c1-13-10-14(2)24(23-13)18-11-17(20-12-21-18)22-19(25)9-6-15-4-7-16(26-3)8-5-15/h4-5,7-8,10-12H,6,9H2,1-3H3,(H,20,21,22,25)
• InChI Key： JBQYBROYOGRKQP-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2C(C)=CC(C)=N2)=NC=N1)(=O)CCC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 351.16952493g/mol
• Monoisotopic Mass: 351.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-3-(4-methoxyphenyl)propanamide

N-6-(3,5-Dimethyl-1H-Pyrazol-1-Yl)Pyrimidin-4-Yl-3-(4-Methoxyphenyl)Propanamide: A Comprehensive Overview

The compound N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-3-(4-methoxyphenyl)propanamide (CAS No. 1428366-88-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we will delve into the properties, synthesis, and recent advancements associated with this compound.

Chemical Structure and Properties

The molecular structure of N-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-3-(4-methoxyphenyl)propanamide is characterized by a pyrimidine ring system, which serves as a central scaffold. The pyrimidine ring is substituted at the 4-position with a propanamide group that is further connected to a 4-methoxyphenyl moiety. Additionally, the 6-position of the pyrimidine ring is substituted with a 3,5-dimethylpyrazole group. This combination of functional groups imparts unique electronic and steric properties to the molecule.

Recent studies have highlighted the importance of pyrimidine-based compounds in medicinal chemistry due to their ability to interact with various biological targets. The presence of the 4-methoxyphenyl group introduces electron-donating effects, which can enhance the molecule's solubility and bioavailability. On the other hand, the 3,5-dimethylpyrazole group contributes to the molecule's stability and selectivity in binding to specific receptors or enzymes.

Synthesis and Characterization

The synthesis of N-6-(3,5-dimethyl-1H-pyrazol-1-y l)pyrimidin -4 - yl -3 -(4 - methoxyphen yl )propan amide involves a multi-step process that typically begins with the preparation of the pyrimidine core. This is followed by functionalization at the 4-position with an appropriate propanamide derivative and subsequent substitution at the 6-position with the 3,5-dimethylpyrazole group. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed for characterization.

Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of this compound by employing more efficient catalysts and reaction conditions. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

Applications in Drug Discovery

One of the most promising applications of N -6 -(3 ,5 -dimethyl -1 H -pyrazol -1 - y l )pyrimidin -4 - yl -3 -(4 - methoxyphen yl )propan amide lies in its potential as a lead compound in drug discovery. The pyrimidine scaffold is well-known for its role in various bioactive molecules, including antiviral agents, anticancer drugs, and kinase inhibitors.

Recent research has focused on evaluating this compound's ability to inhibit specific protein kinases involved in cancer progression. Initial studies have shown that this compound exhibits moderate inhibitory activity against several kinases, suggesting its potential as a starting point for developing targeted therapies.

Moreover, the presence of the 4-methoxyphenyl group enhances the molecule's lipophilicity, which is crucial for crossing biological membranes and reaching intracellular targets. This property makes it an attractive candidate for further optimization in drug design.

Materials Science Applications

Beyond its role in pharmacology, N -6 -(3 ,5 -dimethyl -1 H -pyrazol -1 - y l )pyrimidin -4 - yl -3 -(4 - methoxyphen yl )propan amide has also found applications in materials science. Its rigid pyrimidine core and functional substituents make it suitable for use in designing advanced materials such as organic semiconductors and stimuli-responsive polymers.

Recent studies have explored its use as a building block for constructing self-assembled monolayers (SAMs). These SAMs exhibit unique electronic properties that could be harnessed in nanotechnology applications such as sensors and electronic devices.

Additionally, researchers have investigated its potential as a precursor for synthesizing metalloorganic frameworks (MOFs). The ability of this compound to coordinate with metal ions makes it a valuable component in MOF construction.

Environmental Considerations

In addition to its technical applications, understanding the environmental impact of N -6 -(3 ,5 -dimethyl -1 H -pyrazol